Cas no 605627-89-2 (2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole)
2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- [4-(1H-benzimidazol-2-yl)piperidin-1-yl]-(3-methylphenyl)methanone
- Methanone, [4-(1H-benzimidazol-2-yl)-1-piperidinyl](3-methylphenyl)-
- 2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole
-
- Inchi: 1S/C20H21N3O/c1-14-5-4-6-16(13-14)20(24)23-11-9-15(10-12-23)19-21-17-7-2-3-8-18(17)22-19/h2-8,13,15H,9-12H2,1H3,(H,21,22)
- InChI Key: XQERJHCGJVKPPO-UHFFFAOYSA-N
- SMILES: C(N1CCC(C2NC3=CC=CC=C3N=2)CC1)(C1=CC=CC(C)=C1)=O
2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2600-0003-2μmol |
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole |
605627-89-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2600-0003-5μmol |
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole |
605627-89-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2600-0003-10μmol |
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole |
605627-89-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2600-0003-20μmol |
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole |
605627-89-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2600-0003-1mg |
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole |
605627-89-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2600-0003-2mg |
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole |
605627-89-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2600-0003-3mg |
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole |
605627-89-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2600-0003-4mg |
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole |
605627-89-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2600-0003-5mg |
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole |
605627-89-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2600-0003-10mg |
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole |
605627-89-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole
Comprehensive Overview of 2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole (CAS No. 605627-89-2)
The compound 2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole (CAS No. 605627-89-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a piperidine ring with a benzodiazole moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to other bioactive molecules.
In recent years, the demand for novel small-molecule compounds like 2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole has surged due to advancements in precision medicine and targeted therapy. This compound's molecular weight and lipophilicity profile suggest favorable pharmacokinetic properties, which are critical for oral bioavailability. Additionally, its synthetic accessibility and scalability make it an attractive target for industrial-scale production.
One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole?" Preliminary studies indicate its relevance in neurodegenerative diseases and inflammatory disorders, owing to its ability to interact with specific enzyme targets. Moreover, its structure-activity relationship (SAR) is a hot topic among medicinal chemists, as minor modifications could yield derivatives with enhanced efficacy.
The synthetic route for CAS No. 605627-89-2 typically involves multi-step organic reactions, including amide coupling and cyclization processes. Researchers often optimize these steps to improve yield and purity, which are crucial for downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and ensure its consistency across batches.
Another trending topic is the computational modeling of 2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole, where molecular docking simulations predict its binding affinity to various protein targets. This approach accelerates drug discovery by identifying potential lead compounds before costly lab experiments. The compound's ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are also evaluated using in silico tools, which align with the growing emphasis on green chemistry and reduced animal testing.
From a commercial perspective, CAS No. 605627-89-2 is listed in several chemical databases and catalogs, catering to the needs of pharmaceutical companies and research institutions. Its patent landscape reveals ongoing developments, with some filings highlighting its use in combination therapies. This aligns with the broader industry trend toward multi-target drugs to address complex diseases like cancer and autoimmune conditions.
In conclusion, 2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole represents a versatile scaffold with immense potential in modern science. Its chemical properties, therapeutic prospects, and industrial relevance make it a subject of ongoing exploration. As research progresses, this compound may pave the way for breakthroughs in personalized medicine and sustainable drug development.
605627-89-2 (2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)